1. Home
  2. Product
  3. D-myo-Inositol-1,4,5-triphosphate (sodium salt)
D-myo-Inositol-1,4,5-triphosphate (sodium salt) D-myo-Inositol-1,4,5-triphosphate (sodium salt) D-myo-Inositol-1,4,5-triphosphate (Ins(1,4,5)P3) is a second messenger produced in cells by phospholipase C mediated hydrolysis of phosphatidyl inositol-4,5-biphosphate. It binds to one of several Ins(1,4,5)P3 receptors, each containing a calcium channel domain. Binding of Ins(1,4,5)P3 to the receptor results in opening of the calcium channels and an increase in intracellular calcium.
Brand Name: Vulcanchem
CAS No.: 141611-10-1
VCID: VC0044041
InChI: InChI=1S/C6H15O15P3.3Na/c7-1-2(8)5(20-23(13,14)15)6(21-24(16,17)18)3(9)4(1)19-22(10,11)12;;;/h1-9H,(H2,10,11,12)(H2,13,14,15)(H2,16,17,18);;;/q;3*+1/p-3/t1-,2+,3+,4?,5?,6?;;;/m1.../s1
SMILES: O[C@@H]1[C@H](O)[C@@H](OP([O-])(O)=O)[C@H](OP([O-])(O)=O)[C@@H](O)[C@@H]1OP([O-])(O)=O.[Na+].[Na+].[Na+]
Molecular Formula: C6H12O15P3 · 3Na
Molecular Weight: 486

D-myo-Inositol-1,4,5-triphosphate (sodium salt)

CAS No.: 141611-10-1

Cat. No.: VC0044041

Molecular Formula: C6H12O15P3 · 3Na

Molecular Weight: 486

* For research use only. Not for human or veterinary use.

D-myo-Inositol-1,4,5-triphosphate (sodium salt) - 141611-10-1

Specification

Description D-myo-Inositol-1,4,5-triphosphate (Ins(1,4,5)P3) is a second messenger produced in cells by phospholipase C mediated hydrolysis of phosphatidyl inositol-4,5-biphosphate. It binds to one of several Ins(1,4,5)P3 receptors, each containing a calcium channel domain. Binding of Ins(1,4,5)P3 to the receptor results in opening of the calcium channels and an increase in intracellular calcium.
CAS No. 141611-10-1
Molecular Formula C6H12O15P3 · 3Na
Molecular Weight 486
Standard InChI InChI=1S/C6H15O15P3.3Na/c7-1-2(8)5(20-23(13,14)15)6(21-24(16,17)18)3(9)4(1)19-22(10,11)12;;;/h1-9H,(H2,10,11,12)(H2,13,14,15)(H2,16,17,18);;;/q;3*+1/p-3/t1-,2+,3+,4?,5?,6?;;;/m1.../s1
Standard InChI Key ZVCVTWVBDIPWPZ-FMCZHWOXSA-K
SMILES O[C@@H]1[C@H](O)[C@@H](OP([O-])(O)=O)[C@H](OP([O-])(O)=O)[C@@H](O)[C@@H]1OP([O-])(O)=O.[Na+].[Na+].[Na+]

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19